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Compound of Interest

Compound Name: 6-Methoxy-3-methylisoquinoline

Cat. No.: B169585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, procedural framework for the safe handling and disposal of 6-
Methoxy-3-methylisoquinoline. As a heterocyclic aromatic compound, its disposal requires

adherence to strict safety and regulatory protocols to protect laboratory personnel and the

environment. This document is structured to provide not just instructions, but the scientific

rationale behind them, ensuring a culture of safety and compliance.

Hazard Profile and Essential Risk Assessment
A thorough understanding of the chemical's properties and hazards is the foundation of safe

disposal. While a specific, comprehensive Safety Data Sheet (SDS) for 6-Methoxy-3-
methylisoquinoline is not universally available, a reliable hazard profile can be constructed by

examining its physicochemical properties and the known risks of the isoquinoline chemical

family.

Physicochemical Properties
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Property Value Source

Chemical Formula C₁₁H₁₁NO [1]

Molecular Weight 173.21 g/mol [1]

CAS Number 14446-31-2 [2]

Appearance Solid [1]

Melting Point 115 °C [1]

Toxicological Profile and Primary Hazards
Based on data from closely related isoquinoline and methoxyquinoline compounds, 6-
Methoxy-3-methylisoquinoline should be handled as a hazardous substance. The primary

risks are associated with its potential toxicity and irritant properties.

Hazard Classification Description of Risk Supporting Evidence

Acute Toxicity

Harmful if swallowed, toxic in

contact with skin, and

potentially harmful if inhaled.[3]

[4][5]

Isoquinoline is classified under

UN 2810 as a Class 6.1 Toxic

substance.[4]

Skin Corrosion/Irritation

Causes skin irritation.[3][4][5]

Prolonged contact should be

avoided.

SDS for related compounds

consistently lists skin irritation

as a primary hazard.[3]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[3][4][5]

Direct contact can cause

significant eye damage,

requiring immediate and

thorough rinsing.[3]

Aquatic Toxicity
Harmful to aquatic life with

long-lasting effects.[4][5]

Discharge into the

environment or sewer systems

must be strictly avoided.[4][6]

Incompatible Materials
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To prevent dangerous chemical reactions, waste 6-Methoxy-3-methylisoquinoline must be

segregated from the following:

Strong Oxidizing Agents[3]

Strong Acids[3]

Personal Protective Equipment (PPE) Protocol
Proper PPE is non-negotiable when handling this compound for disposal. The following

equipment must be worn to minimize exposure risk:

Gloves: Chemically resistant nitrile or neoprene gloves are required. Always inspect gloves

for integrity before use and use proper removal techniques to avoid skin contact.[5][7]

Eye Protection: Safety goggles and a face shield must be worn to protect against splashes.

[3][7]

Body Protection: A laboratory coat is mandatory. An apron or coveralls should be used when

handling larger quantities.[5][7]

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood. If there

is a risk of generating dust or aerosols, a NIOSH-approved respirator is necessary.[7][8]

Step-by-Step Disposal Protocol
The disposal of 6-Methoxy-3-methylisoquinoline is governed by hazardous waste

regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United

States.[9][10] It must never be disposed of down the drain or in regular trash.[9][11]

Waste Segregation: The First Critical Step
The principle of segregation is paramount to prevent accidental reactions in the waste

container.

Solid Waste: Collect pure 6-Methoxy-3-methylisoquinoline, contaminated labware (e.g.,

weigh boats, filter paper), and used PPE in a designated container for solid hazardous

waste.
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Liquid Waste: If the compound is in solution, it must be collected in a designated liquid

hazardous waste container.

Causality: It is critical to keep different solvent waste streams separate. Do not mix

chlorinated and non-chlorinated solvents, as this complicates and increases the cost of

final disposal.[7] Similarly, aqueous and organic waste streams must be kept separate.[7]

Container Selection and Labeling
Proper containment and communication of hazards are essential for safety and compliance.

Container Choice: Use only chemically compatible containers, preferably made of high-

density polyethylene (HDPE).[11] The container must be in good condition, free from

damage, and have a secure, leak-proof lid.[9]

Labeling Protocol: Every waste container must be correctly labeled from the moment the first

drop of waste is added.[12] The label must include:

The words "Hazardous Waste".[13]

The full chemical name: "Waste 6-Methoxy-3-methylisoquinoline".

A clear indication of the hazards using appropriate GHS pictograms (e.g., skull and

crossbones for toxicity, exclamation mark for irritant).[13]

Waste Accumulation and Storage
Hazardous waste must be stored safely at or near its point of generation in a designated

Satellite Accumulation Area (SAA).[11][13]

Storage Location: The SAA must be a well-ventilated, secondary containment area away

from heat sources or incompatible chemicals.[9]

Container Management: Keep the waste container tightly sealed except when adding waste.

[10][11]

Regulatory Limits: Be aware of accumulation limits. Regulations typically restrict the volume

of waste (e.g., a maximum of 55 gallons) and the time it can be stored in an SAA (e.g., up to
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12 months, provided volume limits are not exceeded).[11][13]

Final Disposal Arrangements
The ultimate disposal must be handled by professionals.

Engage Professionals: Arrange for the collection of the hazardous waste through your

institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste

disposal contractor.[7][11]

Documentation: Ensure all required paperwork is completed to maintain a clear chain of

custody, adhering to the "cradle to grave" principle of hazardous waste management.[10]

Emergency Procedures for Spills and Exposure
Immediate and correct action during an emergency can significantly mitigate harm.

Spill Containment and Cleanup
Evacuate and Secure: Alert personnel in the immediate area and restrict access. If the spill is

large or in a poorly ventilated space, evacuate the laboratory.

Ventilate: Ensure the area is well-ventilated.

Absorb: Cover the spill with an inert absorbent material such as sand, vermiculite, or a

commercial chemical absorbent.[3][6] Do not use combustible materials like paper towels to

absorb large spills.

Collect: Carefully sweep or scoop the absorbed material and any contaminated debris into a

designated hazardous waste container.[3][6]

Clean: Decontaminate the spill area with an appropriate solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

Report: Report the incident to your laboratory supervisor and EHS department.

First Aid Measures
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Exposure Route Immediate Action

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with copious amounts of

soap and water for at least 15 minutes. Seek

immediate medical attention.[3][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][7]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[3][7]

Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water. Call a poison control

center or doctor immediately for treatment

advice.[3][7]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of 6-Methoxy-3-
methylisoquinoline waste in a laboratory setting.
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Disposal Workflow for 6-Methoxy-3-methylisoquinoline

Waste Generation

Solid or Liquid Waste?

Select designated,
compatible SOLID
waste container.

Solid

Select designated,
compatible LIQUID

waste container.

Liquid

Label container with:
'Hazardous Waste'

Full Chemical Name
Hazard Pictograms

Place in Satellite
Accumulation Area (SAA)

with secondary containment.

Keep container closed
except when adding waste.

Container full or
storage time limit reached?

No

Contact EHS or licensed
waste disposal vendor

for pickup.

Yes

Waste Collected for
Final Disposal
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b169585?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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